Cas no 1798751-08-2 (1-{4,5,7-trimethyl-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-one)

• Product Name: 1-{4,5,7-trimethyl-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-one
• CAS No: 1798751-08-2
• CID: 4614996
• PubChem ID: 91647683
• Update Time: 2025-06-08

1-{4,5,7-trimethyl-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4,5,7-trimethyl-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-one

Additional information on 1-{4,5,7-trimethyl-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-one

Introduction to 1-{4,5,7-trimethyl-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-one (CAS No. 1798751-08-2)

1-{4,5,7-trimethyl-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 1798751-08-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a fused triazoloapyrimidine core, which is known for its potential biological activities. The presence of multiple methyl groups and specific functional groups in its structure imparts unique chemical properties that make it a promising candidate for further investigation in drug discovery and development.

The molecular framework of 1-{4,5,7-trimethyl-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-one consists of a triazolo[4,5-d]pyrimidine scaffold appended to an acetyl ethyl group. This arrangement creates a versatile platform for chemical modifications and biological evaluations. The 4,5,7-trimethyl substituents play a crucial role in modulating the electronic properties and steric environment of the heterocycle, which can influence its interactions with biological targets. Such structural features are often exploited to enhance binding affinity and selectivity in drug design.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse pharmacological profiles. The triazoloapyrimidine moiety is particularly noteworthy because it has been implicated in various biological processes. For instance, derivatives of this scaffold have shown promise as kinase inhibitors, antimicrobial agents, and even anticancer drugs. The specific arrangement of nitrogen atoms in the triazoloapyrimidine ring allows for multiple hydrogen bonding interactions with biological targets, which is a key factor in drug-receptor binding.

One of the most compelling aspects of 1-{4,5,7-trimethyl-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-one is its potential as a lead compound for further derivatization. Researchers have been exploring ways to modify the methyl groups or introduce additional functional groups to optimize its biological activity. For example, replacing one of the methyl groups with a hydroxyl or carboxyl group could alter the compound's solubility and metabolic stability. Such modifications are critical steps in the drug discovery process.

The synthesis of 1-{4,5,7-trimethyl-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-one involves multi-step organic reactions that require precise control over reaction conditions. The construction of the triazoloapyrimidine core typically involves cycloaddition reactions between azides and alkynes or condensation reactions involving isocyanates and hydrazines. The introduction of the acetyl ethyl group at the 6-position is achieved through acylation reactions. These synthetic strategies highlight the compound's complexity but also underscore its synthetic accessibility for medicinal chemists.

From a computational chemistry perspective, 1798751: the electronic structure of 179875: can be predicted using density functional theory (DFT) calculations. These studies can provide insights into the compound's reactivity and interaction with biological targets. For instance, 179875: can be used to model hydrogen bonding interactions with proteins or nucleic acids, which is essential for understanding its pharmacological effects. Additionally, 179875: can be screened against virtual libraries of biological targets to identify potential binding partners.

Recent experimental studies have begun to explore the biological activity of 179875: derivatives. In particular, 179875: has been tested for its effects on enzymes involved in cancer metabolism. Preliminary results suggest that certain analogs may inhibit key enzymes such as lactate dehydrogenase (LDH) or pyruvate kinase (PK). These enzymes are critical in cellular energy metabolism and are often overexpressed in cancer cells. By targeting these enzymes, 179875: derivatives could potentially disrupt tumor growth and metabolism.

The development of high-throughput screening (HTS) platforms has accelerated the discovery process for novel bioactive compounds like 179875: . These platforms allow researchers to rapidly test thousands of compounds against various biological targets simultaneously. The use of HTS has led to the identification of several promising candidates that require further optimization before entering clinical trials. As such, 179875: represents an exciting opportunity for future research.

In conclusion, 179875: : (CAS No: 1798751 -08 -2) is a structurally intriguing compound with potential applications in pharmaceutical research. Its unique heterocyclic core and functional groups make it a versatile scaffold for drug design, while its synthetic accessibility allows for rapid exploration of derivatives with enhanced biological activity. As our understanding of molecular interactions continues to grow, compounds like 179875: : will undoubtedly play a significant role in developing new therapies for various diseases.